Cas no 1506240-19-2 (3,3-Diethylcyclobutan-1-ol)

• Product Name: 3,3-Diethylcyclobutan-1-ol
• CAS No: 1506240-19-2
• MF: C₈H₁₆O
• MW: 128.212042808533
• MDL: MFCD23884143
• CID: 5685196
• PubChem ID: 80361251
• Update Time: 2023-09-16

3,3-Diethylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-2502965
• 3,3-diethylcyclobutan-1-ol
• AKOS018924111
• 1506240-19-2
• SCHEMBL14968113
• CS-0530073
• Cyclobutanol, 3,3-diethyl-
• 3,3-Diethylcyclobutan-1-ol

• MDL： MFCD23884143
• Inchi： 1S/C8H16O/c1-3-8(4-2)5-7(9)6-8/h7,9H,3-6H2,1-2H3
• InChI Key： JSGDENWTMKJTJA-UHFFFAOYSA-N
• SMILES： OC1CC(CC)(CC)C1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.905±0.06 g/cm3(Predicted)
• Boiling Point: 161.2±8.0 °C(Predicted)
• pka: 15.34±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives